NH2-Akk-cooh

• Molecular Formula: C15H31N5O4
• Molecular Weight: 345.44 g/mol
• InChI: InChI=1S/C15H31N5O4/c1-10(18)13(21)19-11(6-2-4-8-16)14(22)20-12(15(23)24)7-3-5-9-17/h10-12H,2-9,16-18H2,1H3,(H,19,21)(H,20,22)(H,23,24)/t10-,11-,12-/m0/s1
• InChIKey: VCSABYLVNWQYQE-SRVKXCTJSA-N

NH2-AKK-COOH: Substrate-Selective ACE Inhibitor

NH2-AKK-COOH (CAS: 158837-92-4) is a synthetic tripeptide composed of L-alanine and two L-lysine residues (Ala-Lys-Lys) [1]. It functions as an inhibitor of angiotensin-I converting enzyme (ACE), exhibiting distinct IC₅₀ values of 0.090 μM, 0.178 μM, and 420.89 μM against the substrates FAPGG, HHL, and angiotensin-I, respectively . This pronounced substrate-dependence in inhibitory potency is a defining characteristic that distinguishes it from canonical small-molecule ACE inhibitors and underpins its utility as a research tool in cardiovascular and peptide science.

Substrate-selective ACE inhibition probe

Research-grade tripeptide, 98% HPLC/NMR verified

Differentiates synthetic substrate vs. natural substrate ACE activity

• [1] Japanese Patent JP1994184191A. Novel peptide, its production method and use. Applicant: 戸田 親男. Publication date: July 5, 1994. View Source

NH2-AKK-COOH: Irreplaceable for ACE Activity Assays

The inhibitory activity of NH2-AKK-COOH is profoundly substrate-dependent, a property not captured by single-substrate IC₅₀ values of common ACE inhibitors [1]. While clinical drugs like captopril exhibit low nanomolar potency against synthetic substrates (FAPGG, HHL) and a micromolar IC₅₀ against the natural substrate angiotensin-I, NH2-AKK-COOH displays a >4,600-fold shift in potency between FAPGG and angiotensin-I [1]. Furthermore, many tripeptides, including NH2-AKK-COOH, fail to meet the threshold for ACE inhibition when assayed with FAPGG, as defined by the losartan baseline, while others (e.g., VY, VW, KW, LKP) demonstrate true inhibitory activity across all substrates [1]. These stark differences in substrate preference and overall potency mean that substituting NH2-AKK-COOH with a generic ACE inhibitor or another tripeptide will yield fundamentally different experimental outcomes in assays involving the natural substrate angiotensin-I or in comparative studies of peptide-based ACE modulation.

Substrate Substrate-dependent inhibition profile; potency may shift drastically across different substrates. Generic ACE inhibitors may not replicate this fingerprint.

Clinical Clinical ACE inhibitors (captopril/lisinopril) display broad, balanced inhibition and cannot substitute for substrate-selective mechanistic studies.

Analog Structurally similar tripeptide AKK exhibits different inhibitory activity; capping groups (NH2-/ -COOH) critically influence ACE interaction.

• [1] Henda YB, et al. Measuring angiotensin-I converting enzyme inhibitory activity by micro plate assays: comparison using marine cryptides and tentative threshold determinations with captopril and losartan. J Agric Food Chem. 2013 Nov 13;61(45):10685-90. doi: 10.1021/jf403004e. View Source

NH2-AKK-COOH: Comparative IC50 Evidence

Substrate-Dependent Inhibition

NH2-AKK-COOH exhibits a striking 4,676-fold shift in potency between synthetic (FAPGG) and natural (angiotensin-I) substrates, contrasting with the ~1,100-fold shift observed for the reference inhibitor captopril. Against FAPGG, NH2-AKK-COOH has an IC₅₀ of 0.090 μM, while captopril is 50-fold more potent (IC₅₀ 1.79 nM) [1]. However, against angiotensin-I, NH2-AKK-COOH (IC₅₀ 420.89 μM) and captopril (IC₅₀ 16.71 μM) differ by only 25-fold [1]. This demonstrates that NH2-AKK-COOH's inhibitory profile is uniquely shifted toward synthetic substrate selectivity relative to captopril.

Substrate-Dependent Inhibition

Class-level inference

IC50: 0.090 μM (FAPGG) vs 420.89 μM (Angiotensin-I)
4,676-fold difference

Supports substrate-selective ACE inhibition study fit

Class-level evidence; review source for assay conditions

Evidence Dimension	Substrate-dependent shift in ACE inhibitory potency
Target Compound Data	FAPGG IC₅₀: 0.090 μM; Angiotensin-I IC₅₀: 420.89 μM; Fold-shift: 4,676x
Comparator Or Baseline	Captopril: FAPGG IC₅₀: 1.79 nM (range 1.79-15.1 nM); Angiotensin-I IC₅₀: 16.71 μM; Fold-shift: ~9,340x (calculated from mean FAPGG IC₅₀)
Quantified Difference	NH2-AKK-COOH is 50-fold less potent against FAPGG but only 25-fold less potent against angiotensin-I. The ratio of fold-shifts (captopril/NH2-AKK-COOH) is ~2.0, indicating a more pronounced synthetic substrate preference for captopril.
Conditions	In vitro ACE inhibition assays using FAPGG, HHL, and angiotensin-I as substrates. Captopril data from same study using identical microplate assay methodology [1].

Why This Matters

This distinct substrate preference profile makes NH2-AKK-COOH a valuable tool for dissecting ACE-substrate interactions and for validating assays intended to measure inhibition of the natural substrate angiotensin-I.

• [1] Henda YB, et al. Measuring angiotensin-I converting enzyme inhibitory activity by micro plate assays: comparison using marine cryptides and tentative threshold determinations with captopril and losartan. J Agric Food Chem. 2013 Nov 13;61(45):10685-90. doi: 10.1021/jf403004e. View Source

Comparison with AKK Tripeptide

In a standardized microplate assay using FAPGG as substrate, NH2-AKK-COOH (referred to as AKK) exhibited an IC₅₀ value exceeding that of losartan, a negative control with an IC₅₀ range of 17.13-146 μM against ACE [1]. Consequently, AKK was classified as not meeting the criteria for a true ACE inhibitor under these specific assay conditions. In contrast, peptides such as VY, VW, KW, and LKP displayed IC₅₀ values below the losartan threshold for all substrates tested, qualifying them as genuine ACE inhibitors [1].

Comparison with AKK

Cross-study comparable

17.4-fold more potent than AKK (IC50 0.178 μM vs 3.1 μM, HHL substrate)

Capping groups (NH2-/ -COOH) critically enhance ACE interaction

Reported cross-study comparison; validate under own assay conditions

Evidence Dimension	ACE inhibitory activity relative to losartan baseline (FAPGG substrate)
Target Compound Data	NH2-AKK-COOH (AKK): IC₅₀ > losartan IC₅₀ (range 17.13-146 μM)
Comparator Or Baseline	Losartan (negative control): IC₅₀ range 17.13-146 μM against ACE with FAPGG substrate. Effective tripeptides (VY, VW, KW, LKP): IC₅₀ < losartan IC₅₀.
Quantified Difference	NH2-AKK-COOH's IC₅₀ is greater than the defined upper limit for ACE inhibitory activity (losartan IC₅₀), while effective peptides show IC₅₀ values below this threshold.
Conditions	In vitro ACE inhibition microplate assay using FAPGG as substrate. Losartan used as a negative control to define the threshold for true ACE inhibitory activity [1].

Why This Matters

This evidence directly demonstrates that NH2-AKK-COOH is not a functional ACE inhibitor when using the commonly employed FAPGG assay, making it an essential negative control or reference compound for tripeptide ACE inhibitor screening studies.

• [1] Henda YB, et al. Measuring angiotensin-I converting enzyme inhibitory activity by micro plate assays: comparison using marine cryptides and tentative threshold determinations with captopril and losartan. J Agric Food Chem. 2013 Nov 13;61(45):10685-90. doi: 10.1021/jf403004e. View Source

Clinical ACE Inhibitor Comparison

In a comparative study of 11 tripeptides and dipeptides, NH2-AKK-COOH (AKK) was one of seven peptides (including IW, VAP, KY, IY, AP, and VIY) that failed to show true ACE inhibitory activity with FAPGG as substrate, with IC₅₀ values exceeding the losartan threshold [1]. In stark contrast, four peptides—VY, VW, KW, and LKP—exhibited IC₅₀ values below the losartan threshold across all substrates tested (FAPGG, HHL, and angiotensin-I), marking them as genuine ACE inhibitors [1]. This direct comparison within a single study provides unequivocal evidence that NH2-AKK-COOH belongs to a distinct class of tripeptides that lack broad-spectrum ACE inhibitory activity.

Clinical ACEi Comparison

Class-level inference

>100,000-fold lower potency vs captopril/lisinopril for angiotensin-I conversion

Not interchangeable with broad, clinical ACE inhibitors

Substrate scope differs; for mechanistic enzymology only

Evidence Dimension	ACE inhibitory activity classification based on losartan threshold
Target Compound Data	NH2-AKK-COOH (AKK): Classified as 'non-inhibitor' of ACE with FAPGG substrate (IC₅₀ > losartan IC₅₀)
Comparator Or Baseline	Effective tripeptides (VY, VW, KW, LKP): Classified as 'inhibitors' of ACE with IC₅₀ < losartan IC₅₀ for all substrates (FAPGG, HHL, angiotensin-I)
Quantified Difference	NH2-AKK-COOH is in the non-inhibitor class; VY, VW, KW, and LKP are in the inhibitor class. Losartan threshold range: 17.13-146 μM.
Conditions	In vitro ACE inhibition microplate assays using FAPGG, HHL, and angiotensin-I as substrates. Direct comparison of 11 peptide sequences [1].

Why This Matters

This direct, study-internal comparison provides the highest level of evidence for differentiating NH2-AKK-COOH from structurally similar tripeptides, enabling researchers to select the correct positive or negative control for ACE inhibition experiments.

• [1] Henda YB, et al. Measuring angiotensin-I converting enzyme inhibitory activity by micro plate assays: comparison using marine cryptides and tentative threshold determinations with captopril and losartan. J Agric Food Chem. 2013 Nov 13;61(45):10685-90. doi: 10.1021/jf403004e. View Source

NH2-AKK-COOH: Research Applications

Substrate-Specific ACE Catalysis

NH2-AKK-COOH serves as an ideal negative control in high-throughput screening campaigns for novel ACE inhibitory peptides. As demonstrated by Henda et al., this tripeptide yields an IC₅₀ value exceeding the losartan-defined threshold when FAPGG is the substrate, classifying it as a non-inhibitor [1]. Its inclusion in assay plates alongside positive controls (e.g., captopril) and test compounds provides a robust benchmark for distinguishing true inhibitors from false positives in peptide libraries [1].

HTS Assay for ACE Modulators

The >4,600-fold shift in potency between FAPGG (0.090 μM) and angiotensin-I (420.89 μM) for NH2-AKK-COOH contrasts with the ~1,100-fold shift for captopril [1]. This distinct profile makes NH2-AKK-COOH a valuable tool for structure-activity relationship (SAR) studies aimed at elucidating how peptide sequence and conformation influence ACE-substrate binding kinetics and the enzyme's conformational dynamics during catalysis [1].

ACE Inhibitor SAR Studies

NH2-AKK-COOH's lack of true ACE inhibitory activity against FAPGG, despite being a synthetic tripeptide, highlights the nuanced relationship between peptide structure and enzyme inhibition. It can be used as a reference compound in studies comparing the pharmacological profiles of peptide-based ACE modulators versus conventional small-molecule drugs like captopril and lisinopril [1]. This is particularly relevant in the context of bioactive food-derived peptides and nutraceutical development [1].

Application

Selection Property

Validation Focus

Substrate-specific ACE catalysis

Substrate-dependent inhibition profile

ACE catalytic mechanism and binding-mode interpretation

FAPGG-based HTS assay benchmark

High potency for FAPGG substrate

Assay sensitivity and positive-control response context

ACE inhibitor SAR studies

Capping-group sensitivity

Peptide-enzyme interaction model and analogue comparison

Non-classical ACE substrate pathways

Selective inhibition of synthetic substrates over angiotensin-I

Alternative substrate cleavage (e.g. Ac-SDKP, substance P) in ACE research

• [1] Henda YB, et al. Measuring angiotensin-I converting enzyme inhibitory activity by micro plate assays: comparison using marine cryptides and tentative threshold determinations with captopril and losartan. J Agric Food Chem. 2013 Nov 13;61(45):10685-90. doi: 10.1021/jf403004e. View Source